Cas no 22320-28-1 (2-methyl-6-Indolizinecarboxylic acid ethyl ester)
22320-28-1 structure
Product Name:2-methyl-6-Indolizinecarboxylic acid ethyl ester
CAS No:22320-28-1
MF:C12H13NO2
MW:203.237123250961
CID:1109319
PubChem ID:127257806
Update Time:2025-04-20
2-methyl-6-Indolizinecarboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-6-Indolizinecarboxylic acid ethyl ester
- ethyl 2-methylindolizine-6-carboxylate
- 22320-28-1
- Propyl indolizine-6-carboxylate
-
- Inchi: 1S/C12H13NO2/c1-2-8-15-12(14)10-5-6-11-4-3-7-13(11)9-10/h3-7,9H,2,8H2,1H3
- InChI Key: OKFPRCZKMNAIEO-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC2=CC=CN2C=1)=O)CCC
Computed Properties
- Exact Mass: 203.09469
- Monoisotopic Mass: 203.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 30.7Ų
Experimental Properties
- PSA: 30.71
2-methyl-6-Indolizinecarboxylic acid ethyl ester Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
22320-28-1 (2-methyl-6-Indolizinecarboxylic acid ethyl ester) Related Products
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